Cas no 6315-89-5 (4-Aminoveratrol)

• Product Name: 4-Aminoveratrol
• CAS No: 6315-89-5
• MF: C₈H₁₁NO₂
• MW: 153.178442239761
• MDL: MFCD00008394
• CID: 46629
• PubChem ID: 22770
• Update Time: 2025-05-26

4-Aminoveratrol Chemical and Physical Properties

Names and Identifiers

• 3,4-Dimethoxyaniline
• 4-aminoveratrol
• 4-Aminoveratrole
• 1,2-Dimethoxy-4-aminobenzene
• Benzenamine, 3,4-dimethoxy-
• 3,4-Dimethoxybenzenamine
• 2-Methoxy-4-aminoanisole
• 3,4-Dimethoxy aniline
• ANILINE, 3,4-DIMETHOXY-
• 3,4-dimethoxy-phenylamine
• XD9UJ596XD
• LGDHZCLREKIGKJ-UHFFFAOYSA-N
• 3,4-Dimethoxyaniline (4-Aminoveratrole)
• 3,4-Dimethyloxy Aniline
• 4-amino-veratrole
• 4-amino veratrole
• 4,5-dimethoxyaniline
• 3,4-dimethoxylaniline
• 3,4-
• LGDHZCLREKIGKJ-UHFFFAOYSA-
• 4-amino-1,2-dimethoxybenzene
• EINECS 228-647-6
• STR01462
• 3,4-dimethoxyphenyl amine
• 3,4-BIS(METHOXY)ANILINE
• AKOS000119516
• s12339
• CS-W019949
• 6315-89-5
• 2-Methoxy-4-aminoanisole;3,4-Dimethoxyaniline
• AI3-52277
• 3,4-dimethoxy-aniline
• NSC21033
• NSC-21033
• 3,4-dimethoxy phenylamine
• PS-5291
• BCP29798
• AC-2476
• (3,4-dimethoxyphenyl)-amine
• D1485
• Z1245635761
• SCHEMBL77823
• Oprea1_292429
• 3,4-dimethoxy-phenyl-amine
• W-104931
• MFCD00008394
• UNII-XD9UJ596XD
• EN300-18226
• AM20050225
• A23756
• 3,4-dimethoxyphenylamine
• AC-907/25014217
• DTXSID8064226
• 3,4-bis(methyloxy)aniline
• 3,4-Dimethoxyaniline, 98%
• F1791-1230
• InChI=1/C8H11NO2/c1-10-7-4-3-6(9)5-8(7)11-2/h3-5H,9H2,1-2H3
• NSC 21033
• BRN 0743399
• SB76585
• NS00035343
• WLN: 1OR CZ FO1
• ghl.PD_Mitscher_leg0.825
• FT-0614337
• Benzenamine, 3,4dimethoxy
• STK391781
• 3,4Dimethoxybenzenamine
• 4Aminoveratrole
• 4Aminoveratrol
• Aniline, 3,4dimethoxy
• 3,4Dimethoxy aniline
• 1,3-DIMETHOXY-5-AMINOBENZENE
• DTXCID3043732
• 2Methoxy4aminoanisole
• 4-13-00-02507 (Beilstein Handbook Reference)
• 3,4Dimethoxyphenylamine
• 4-Aminoveratrol

• MDL： MFCD00008394
• Inchi： 1S/C8H11NO2/c1-10-7-4-3-6(9)5-8(7)11-2/h3-5H,9H2,1-2H3
• InChI Key： LGDHZCLREKIGKJ-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C=CC=1OC)N
• BRN： 0743399

Computed Properties

• Exact Mass: 153.07900
• Monoisotopic Mass: 153.078979
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.4
• Topological Polar Surface Area: 44.5

Experimental Properties

• Color/Form: Light brown crystal
• Density: 1.1577 (rough estimate)
• Melting Point: 86.0 to 90.0 deg-C
• Boiling Point: 180°C/25mmHg(lit.)
• Flash Point: Degrees Fahrenheit:230°F
  Degrees Celsius:110°C
  
• Refractive Index: 1.4640 (estimate)
• Water Partition Coefficient: Insoluble
• PSA: 44.48000
• LogP: 1.86720
• Solubility: Soluble in water

4-Aminoveratrol Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302-H315-H319
• Warning Statement： P264-P270-P280-P301+P312+P330-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P501
• Hazardous Material transportation number：2811
• WGK Germany：3
• Hazard Category Code： 22
• Safety Instruction： S22-S24/25-S36/37/39-S26
• RTECS：BX4550000
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：6.1(b)
• Risk Phrases：R22; R36/37/38
• Packing Group：III
• Safety Term：6.1(b)
• HazardClass：6.1(b)
• PackingGroup：III
• TSCA：Yes
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on 4-Aminoveratrol

Chemical Profile of 4-Aminoveratrol (CAS No: 6315-89-5)

4-Aminoveratrol, identified by the Chemical Abstracts Service Number (CAS No) 6315-89-5, is a significant compound in the realm of pharmaceutical and biochemical research. This molecule, belonging to the flavonoid derivative family, has garnered considerable attention due to its unique structural properties and potential biological activities. Flavonoids are a class of natural polyphenolic compounds widely distributed in plants, known for their diverse pharmacological effects, including antioxidant, anti-inflammatory, and antimicrobial properties.

The molecular structure of 4-Aminoveratrol consists of a benzopyran nucleus with an amino group at the 4-position and a hydroxyl group at the 3-position of the A-ring. This specific arrangement contributes to its distinct chemical reactivity and interaction with biological targets. The presence of both amino and hydroxyl functional groups makes it a versatile scaffold for further chemical modifications, enabling the synthesis of novel derivatives with enhanced therapeutic potential.

In recent years, 4-Aminoveratrol has been extensively studied for its pharmacological effects. One of the most compelling areas of research is its potential role in neuroprotection. Studies have suggested that 4-Aminoveratrol may exhibit neuroprotective properties by mitigating oxidative stress and inflammation, which are key pathological mechanisms in neurodegenerative diseases such as Alzheimer's and Parkinson's. The compound's ability to cross the blood-brain barrier has further heightened its interest as a potential therapeutic agent for central nervous system disorders.

Additionally, 4-Aminoveratrol has shown promise in combating metabolic disorders. Emerging research indicates that it may improve insulin sensitivity and glucose uptake in adipose tissues, making it a candidate for treating type 2 diabetes. The compound's anti-inflammatory effects are also being explored in the context of metabolic syndrome, where chronic inflammation contributes to insulin resistance and cardiovascular complications.

The antioxidant properties of 4-Aminoveratrol are another focus of investigation. Reactive oxygen species (ROS) play a pivotal role in various diseases, including cancer, cardiovascular disorders, and aging-related pathologies. By scavenging ROS and modulating antioxidant enzyme activity, 4-Aminoveratrol may help prevent oxidative damage to cellular components, thereby reducing disease risk.

Recent advancements in computational chemistry have facilitated a deeper understanding of 4-Aminoveratrol's interactions with biological targets. Molecular docking studies have identified potential binding sites on enzymes such as cyclooxygenase-2 (COX-2) and lipoxygenase (LOX), which are involved in inflammatory processes. These findings suggest that 4-Aminoveratrol could modulate inflammatory pathways by inhibiting these enzymes.

In vitro and in vivo studies have provided preliminary evidence supporting the therapeutic potential of 4-Aminoveratrol. For instance, animal models of Alzheimer's disease have shown that treatment with 4-Aminoveratrol can attenuate cognitive decline by reducing amyloid-beta plaques and tau protein hyperphosphorylation. Similarly, studies in diabetic rodents have demonstrated improved glycemic control following administration of 4-Aminoveratrol, attributed to enhanced insulin sensitivity and glucose metabolism.

The synthesis of 4-Aminoveratrol has also been optimized to enhance yield and purity. Researchers have developed efficient synthetic routes that minimize side reactions and maximize scalability. These advancements are crucial for translating laboratory findings into clinical applications, ensuring that sufficient quantities of high-quality 4-Aminoveratrol can be produced for therapeutic use.

The safety profile of 4-Aminoveratrol is another critical aspect under investigation. Preliminary toxicology studies have indicated that the compound is well-tolerated at moderate doses, with minimal adverse effects observed in animal models. However, further studies are needed to assess long-term safety and potential drug-drug interactions before human clinical trials can commence.

The future direction of research on 4-Aminoveratrol includes exploring its potential in combination therapies. By pairing 4-Aminoveratrol with other bioactive compounds or drugs, researchers aim to achieve synergistic effects that could enhance therapeutic outcomes. Additionally, investigating the mechanism(s) underlying its biological activities will provide insights into how it exerts its effects at the molecular level.

In conclusion, 4-Aminoveratrol (CAS No: 6315-89-5) represents a promising natural product with diverse pharmacological applications. Its unique structural features and demonstrated biological activities make it an attractive candidate for further development as a therapeutic agent against neurodegenerative diseases、metabolic disorders、and inflammatory conditions。With ongoing research efforts aimed at optimizing synthesis、elucidating mechanisms、and assessing safety，this compound holds significant promise for improving human health.